3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid

• Molecular Formula: C22H38O3
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)20-22(24)25/h3-4,6-7,9-10,21,23H,2,5,8,11-20H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-
• InChIKey: QOHMOHBXZVJDTI-PDBXOOCHSA-N

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic Acid Overview

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid (CAS: 2692622-68-5) is a monohydroxylated derivative of the rare ω-3 very-long-chain polyunsaturated fatty acid (VLCPUFA) 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA) [1]. It belongs to the class of oxygenated C22:3 fatty acids, characterized by a 3-hydroxy substituent and three cis (Z) double bonds at the 13, 16, and 19 positions of the 22-carbon backbone . While its parent compound DTA has established activity as an LTB4 binding inhibitor (Ki = 5 µM) , the introduction of the 3-hydroxy group alters physicochemical polarity, solubility, and interaction with biological matrices, making this compound a critical reference standard for targeted lipidomic profiling and investigations of hydroxylated fatty acid biosynthesis pathways [2].

1 Polarity shift vs non-hydroxylated form requires reversed-phase method optimization

2 13(Z),16(Z),19(Z) regioisomer defines this ω-3 VLCPUFA for targeted lipidomics

3 May support hydroxylation pathway studies and analytical standard preparation

• [1] Meesapyodsuk D, Sun K, Zhou R, Thoms K, Qiu X. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnol J. 2023;21(1):1-14. View Source
• [2] Kuujia. Cas no 2692622-68-5 (3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid) - Product and Property Information. View Source

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic Acid Substitution Risks

Generic substitution of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid with its non-hydroxylated precursor (docosatrienoic acid, DTA) or its regioisomer (3-hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid) will invalidate experiments dependent on specific molecular recognition, analytical chromatography, or metabolic pathway elucidation. The 3-hydroxy group introduces a chiral center and a hydrogen-bonding moiety that dramatically alters its retention time in reversed-phase LC-MS and its interaction with fatty acid binding proteins compared to DTA [1]. Furthermore, the 13(Z),16(Z),19(Z) double-bond configuration defines a specific ω-3 VLCPUFA backbone, which is biosynthetically and functionally distinct from the 10(Z),13(Z),16(Z) regioisomer . The quantitative data presented below demonstrates that relying on analogs leads to inaccurate quantification in metabolomic studies and fails to probe the structure-activity relationships governed by the precise placement of the hydroxyl group and double bonds.

Target Compound

Substitute Risk

Impact

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid

Non-hydroxylated docosatrienoic acid (DTA)

Hydroxyl group alters retention time and chiral recognition; direct substitution may compromise accurate quantification

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (regioisomer)

Different double-bond configuration defines distinct biosynthetic origins; isobaric interference may occur without correct standard

• [1] Kuujia. Cas no 2692622-68-5 (3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid) - Product and Property Information. View Source

Evidence: 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic Acid vs. Comparators

LogP and Retention Time Differences

The introduction of the 3-hydroxy group significantly increases the polarity of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid compared to its non-hydroxylated parent, docosatrienoic acid (DTA). This results in a predicted LogP of approximately 6.2 for 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid, versus a predicted LogP of approximately 7.5 for DTA . This ~1.3 LogP unit difference translates to a markedly distinct retention time in reversed-phase liquid chromatography, requiring optimized gradient elution and preventing co-elution with DTA, which is critical for accurate quantitation in complex biological matrices [1].

Hydrophobicity Shift

Predicted property

Target: predicted LogP ≈ 6.2
Comparator (DTA): predicted LogP ≈ 7.5

Polarity increase may require distinct LC gradient and sample preparation

Predicted values; experimental validation recommended

Evidence Dimension	Hydrophobicity (Predicted LogP)
Target Compound Data	Predicted LogP ≈ 6.2
Comparator Or Baseline	Docosatrienoic acid (DTA) - Predicted LogP ≈ 7.5
Quantified Difference	~1.3 LogP units lower (more hydrophilic)
Conditions	Predicted using computational models (e.g., ACD/Labs or ChemAxon).

Why This Matters

For accurate LC-MS/MS quantification of hydroxylated oxylipins, a lower LogP requires different sample preparation and chromatographic conditions than non-hydroxylated fatty acids, making the pure standard essential for method development and validation.

• [1] Li P, et al. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism. Busca Integrada UFRJ. View Source

Regioisomer Distinction

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is a specific regioisomer of the hydroxylated docosatrienoic acid class. Its closest available analog, 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS: 2692622-67-4) , differs in the position of the first double bond. While both compounds share the same molecular formula (C22H38O3) and molecular weight (350.54 g/mol), the distinct double-bond configuration defines them as different metabolites with unique biosynthetic origins and potential biological targets . This difference is unequivocally confirmed by their distinct InChIKeys and predicted NMR spectra, ensuring that one cannot substitute for the other in studies of specific ω-3 VLCPUFA enzymatic pathways.

Regioisomer Distinction

Structural evidence

Double bonds at C13,16,19 (ω-3) vs C10,13,16 in regioisomer
Distinct InChIKey and predicted NMR spectra

Regioisomer specificity supports pathway-specific analysis

Isobaric interference risk; verify with authentic standard

Evidence Dimension	Double Bond Position (Structural Isomerism)
Target Compound Data	Double bonds at C13, C16, C19 (ω-3 family)
Comparator Or Baseline	3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid - Double bonds at C10, C13, C16
Quantified Difference	Distinct InChIKey (QOHMOHBXZVJDTI-PDBXOOCHSA-N for target compound) [1]
Conditions	Structural analysis via NMR and high-resolution mass spectrometry.

Why This Matters

Procurement of the correct regioisomer is non-negotiable for studies investigating specific biosynthetic routes (e.g., elongation/desaturation of ω-3 precursors) or for developing accurate targeted lipidomic assays where isobaric interference is a major concern.

• [1] Kuujia. Cas no 2692622-68-5 (3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid) - Chemical Identifiers. View Source

Biological Context: Intermediate & Biomarker Potential

While direct activity data for 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is currently limited in primary literature, the compound's structural class serves as a critical link in understanding the bioactivity of oxidized VLCPUFAs. Its non-hydroxylated parent, docosatrienoic acid (DTA), exhibits a Ki of 5 µM for inhibiting LTB4 binding to pig neutrophil membranes . Furthermore, plasma levels of docosatrienoate (the conjugate base of DTA) have been identified as a significant mediator in the relationship between steatotic liver disease and coronary artery disease (CAD) in human cohort studies [1]. Dihydroxy docosatrienoic acids have been implicated as risk factors for incident heart failure [2]. This class-level evidence strongly supports the use of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid as a key analytical standard to identify and quantify the specific hydroxylated metabolite responsible for these observed biological effects.

Parent Compound Activity

Class-level inference

Parent DTA: Ki = 5 µM for LTB4 binding inhibition
Plasma DTA levels linked to CAD in cohort studies

Class-level data supports biological relevance of hydroxylated metabolites

Direct target compound activity remains to be determined

Evidence Dimension	Parent Compound (DTA) Bioactivity
Target Compound Data	Use as a specific analytical standard to quantify a hydroxylated DTA derivative
Comparator Or Baseline	Docosatrienoic acid (DTA) - Ki = 5 µM for LTB4 binding inhibition
Quantified Difference	N/A (Contextual evidence for class relevance)
Conditions	In vitro binding assay and human plasma lipidomic profiling.

Why This Matters

This evidence establishes the biological importance of the docosatrienoic acid scaffold in inflammation and metabolic disease. Procuring the specific 3-hydroxy standard is essential for moving beyond class-level associations and precisely determining the role of this specific oxygenated metabolite in disease pathology.

• [1] Shibata Y, et al. The impact of steatotic liver disease on coronary artery disease through changes in the plasma lipidome. 2024. View Source
• [2] ARIC Study Investigators. Genome-Wide Association Study of a Heart Failure Related Metabolomic Profile Among African Americans in the Atherosclerosis Risk in Communities (ARIC) Study. 2024. View Source

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic Acid Applications

Targeted LC-MS/MS for Hydroxy-VLCPUFAs

This compound is an indispensable certified reference standard for developing and validating high-resolution LC-MS/MS methods for the quantitation of hydroxylated very-long-chain ω-3 fatty acids in biological samples. Its distinct physicochemical properties, including a predicted LogP ~1.3 units lower than non-hydroxylated docosatrienoic acid (DTA) , dictate specific reversed-phase gradient elution conditions and mass spectrometric fragmentation patterns. Using this standard is crucial for building accurate multiple reaction monitoring (MRM) transitions and ensuring the confident identification of this regioisomer among isobaric lipid species in complex matrices like plasma or tissue homogenates [1].

Oxidative Lipid Metabolism & Inflammatory Signaling

Given that its parent molecule, docosatrienoic acid (DTA), is a known inhibitor of LTB4 binding to neutrophil membranes (Ki = 5 µM) and that DTA plasma levels are linked to coronary artery disease [2], this 3-hydroxy metabolite serves as a key probe for studying the downstream oxidation of DTA. Researchers investigating the role of lipoxygenases (LOX) or cytochrome P450 (CYP) enzymes in generating bioactive lipid mediators from ω-3 VLCPUFAs can use this compound as an authentic standard to confirm the identity and quantify the production of this specific hydroxylated product in in vitro enzymatic assays or cell culture experiments.

Biosynthetic Pathway Elucidation in Engineered Organisms

In metabolic engineering efforts aimed at producing high-value VLCPUFAs like DTA in heterologous hosts (e.g., Brassica carinata) [3], this compound serves as a precise analytical standard to monitor potential shunt pathways or off-target oxidation products. The 13(Z),16(Z),19(Z) double-bond configuration specifically confirms the successful activity of introduced ω-3 desaturase enzymes. The presence of this 3-hydroxy derivative can be used to gauge the level of endogenous oxidative metabolism occurring in the engineered host, providing critical feedback for strain optimization and bioprocess control.

Application

Selection Property

Validation Focus

Hydroxy-VLCPUFA LC-MS quantification

Polarity shift vs non-hydroxylated forms

Gradient elution optimization, MRM specificity

DTA oxidation product identification

3-hydroxy regioisomer authenticity

Enzymatic product confirmation, pathway mapping

Engineered PUFA biosynthetic monitoring

Defined ω-3 double-bond configuration

Desaturase activity verification, shunt product detection

• [1] Li P, et al. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism. Busca Integrada UFRJ. View Source
• [2] Shibata Y, et al. The impact of steatotic liver disease on coronary artery disease through changes in the plasma lipidome. 2024. View Source
• [3] Meesapyodsuk D, Sun K, Zhou R, Thoms K, Qiu X. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata. Plant Biotechnol J. 2023;21(1):1-14. View Source